Cas no 552331-30-3 (5-Bromo-1,3-dimethyl-1H-indazole)

5-Bromo-1,3-dimethyl-1H-indazole is a brominated indazole derivative characterized by its stable heterocyclic structure, featuring a bromine substituent at the 5-position and methyl groups at the 1- and 3-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, due to its reactivity in cross-coupling reactions and functional group transformations. Its well-defined molecular structure ensures consistent performance in nucleophilic and electrophilic substitution reactions. The presence of bromine enhances its utility in further derivatization, making it valuable for constructing complex heterocyclic frameworks. High purity and stability under standard conditions further support its application in method development and scale-up processes.
5-Bromo-1,3-dimethyl-1H-indazole structure
552331-30-3 structure
Product Name:5-Bromo-1,3-dimethyl-1H-indazole
CAS No:552331-30-3
MF:C9H9BrN2
MW:225.085160970688
MDL:MFCD12028623
CID:1024336
PubChem ID:22607588
Update Time:2025-10-13

5-Bromo-1,3-dimethyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1,3-dimethyl-1H-indazole
    • 5-bromo-1,3-dimethylindazole
    • 1H-Indazole, 5-bromo-1,3-dimethyl-
    • FMYUTSXDZFFESE-UHFFFAOYSA-N
    • FCH1409525
    • PB10990
    • OR40127
    • EN000096
    • ST1100640
    • AX8232556
    • Y5468
    • SY096971
    • 5-Bromo-1,3-dimethyl-indazole
    • 5-Bromo-1 pound not3-dimethyl-1H-indazole
    • MFCD12028623
    • AKOS015898065
    • DS-17771
    • CS-0050659
    • DA-37931
    • DTXSID80626863
    • 552331-30-3
    • SCHEMBL1336984
    • CXA33130
    • A852959
    • MDL： MFCD12028623
    • Inchi： 1S/C9H9BrN2/c1-6-8-5-7(10)3-4-9(8)12(2)11-6/h3-5H,1-2H3
    • InChI Key： FMYUTSXDZFFESE-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C(C)=NN2C

Computed Properties

  • Exact Mass: 223.99500
  • Monoisotopic Mass: 223.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • XLogP3: 2.7

Experimental Properties

  • PSA: 17.82000
  • LogP: 2.64420

5-Bromo-1,3-dimethyl-1H-indazole Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Sealed in dry,Room Temperature

5-Bromo-1,3-dimethyl-1H-indazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-1,3-dimethyl-1H-indazole Pricemore >>

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5-Bromo-1,3-dimethyl-1H-indazole Production Method

Production Method 1

552331-16-5 552331-16-5
552331-30-3 552331-30-3
878064-16-5 878064-16-5
Reaction Conditions
1.1 Reagents: Cesium carbonate
Reference
Discovery and characterization of N-(1,3-dialkyl-1H-indazol-6-yl)-1H-pyrazolo[4,3-b]pyridin-3-amine scaffold as mGlu4 positive allosteric modulators that mitigate CYP1A2 induction liability
Engers, Darren W.; et al, Bioorganic & Medicinal Chemistry Letters, 2018, 28(15), 2641-2646

Production Method 2

4637-24-5 4637-24-5
552331-16-5 552331-16-5
552331-30-3 552331-30-3
878064-16-5 878064-16-5
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  rt; 18 h, 90 °C
Reference
Selective methylation of NH-containing heterocycles and sulfonamides using N,N-dimethylformamide dimethylacetal based on calculated pKa measurements
Fairley, Gary; et al, Synlett, 2013, 24(5), 570-574

5-Bromo-1,3-dimethyl-1H-indazole Raw materials

5-Bromo-1,3-dimethyl-1H-indazole Preparation Products

5-Bromo-1,3-dimethyl-1H-indazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:552331-30-3)5-Bromo-1,3-dimethyl-1H-indazole
Order Number:A852959
Stock Status:in Stock
Quantity:10.0g/25.0g/50.0g/100.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:43
Price ($):212.0/519.0/846.0/1353.0
Email:sales@amadischem.com

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552331-30-3 (5-Bromo-1,3-dimethyl-1H-indazole) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:552331-30-3)5-Bromo-1,3-dimethyl-1H-indazole
A852959
Purity:99%/99%/99%/99%
Quantity:10.0g/25.0g/50.0g/100.0g
Price ($):212.0/519.0/846.0/1353.0
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